Cas no 73628-01-0 (1H-BENZOTRIAZOLE, 1-[(PHENYLMETHOXY)METHYL]-)

1H-BENZOTRIAZOLE, 1-[(PHENYLMETHOXY)METHYL]- structure
73628-01-0 structure
Product Name:1H-BENZOTRIAZOLE, 1-[(PHENYLMETHOXY)METHYL]-
CAS No:73628-01-0
MF:C14H13N3O
MW:239.272522687912
CID:3217231
PubChem ID:3697434
Update Time:2025-04-21

1H-BENZOTRIAZOLE, 1-[(PHENYLMETHOXY)METHYL]- Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZOTRIAZOLE, 1-[(PHENYLMETHOXY)METHYL]-
    • 1-[(Benzyloxy)methyl]-1H-1,2,3-benzotriazole
    • 73628-01-0
    • [(1H-Benzotriazole-1-yl)methyl](benzyl) ether
    • starbld0021020
    • 1-(phenylmethoxymethyl)benzotriazole
    • 1-((Benzyloxy)methyl)-1H-benzo[d][1,2,3]triazole
    • Inchi: 1S/C14H13N3O/c1-2-6-12(7-3-1)10-18-11-17-14-9-5-4-8-13(14)15-16-17/h1-9H,10-11H2
    • InChI Key: FWEHRBRTRNWRBZ-UHFFFAOYSA-N
    • SMILES: N1(COCC2=CC=CC=C2)C2=CC=CC=C2N=N1

Computed Properties

  • Exact Mass: 239.105862047Da
  • Monoisotopic Mass: 239.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.9Ų

1H-BENZOTRIAZOLE, 1-[(PHENYLMETHOXY)METHYL]- Pricemore >>

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